Cas no 1049030-29-6 (4-(4-Tert-butylphenyl)-2-chloro-1-butene)

• Product Name: 4-(4-Tert-butylphenyl)-2-chloro-1-butene
• CAS No: 1049030-29-6
• MF: C₁₄H₁₉Cl
• MW: 222.753663301468
• MDL: MFCD09965859
• CID: 4678832
• Update Time: 2023-08-14

4-(4-Tert-butylphenyl)-2-chloro-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(4-TERT-BUTYLPHENYL)-2-CHLORO-1-BUTENE
• 4-(4-Tert-butylphenyl)-2-chloro-1-butene

• MDL： MFCD09965859
• Inchi： 1S/C14H19Cl/c1-11(15)5-6-12-7-9-13(10-8-12)14(2,3)4/h7-10H,1,5-6H2,2-4H3
• InChI Key： RIZQQPUJKPQEBY-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 222.118
• Monoisotopic Mass: 222.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes